Cas no 1160245-80-6 (2-{6-methyl-1,2,4triazolo1,5-apyrimidin-2-yl}acetic acid)

• Product Name: 2-{6-methyl-1,2,4triazolo1,5-apyrimidin-2-yl}acetic acid
• CAS No: 1160245-80-6
• MF: C₈H₈N₄O₂
• MW: 192.17472076416
• MDL: MFCD11215327
• CID: 4682090
• PubChem ID: 45602033
• Update Time: 2025-06-26

2-{6-methyl-1,2,4triazolo1,5-apyrimidin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• (6-methyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)acetic acid
• 2-(6-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)acetic acid
• 2-{6-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}acetic acid
• SBB026705
• STK510129
• Z2106601356
• 2-(6-methyl-8-hydro-1,2,4-triazolo[1,5-a]pyrimidin-2-yl)acetic acid
• 2-{6-methyl-1,2,4triazolo1,5-apyrimidin-2-yl}acetic acid

• MDL： MFCD11215327
• Inchi： 1S/C8H8N4O2/c1-5-3-9-8-10-6(2-7(13)14)11-12(8)4-5/h3-4H,2H2,1H3,(H,13,14)
• InChI Key： ZTMNRZXEKWNFHQ-UHFFFAOYSA-N
• SMILES： OC(CC1N=C2N=CC(C)=CN2N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 235
• Topological Polar Surface Area: 80.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 2-{6-methyl-1,2,4triazolo1,5-apyrimidin-2-yl}acetic acid

Recent Advances in the Study of 2-{6-methyl-1,2,4triazolo1,5-apyrimidin-2-yl}acetic acid (CAS: 1160245-80-6)

In recent years, the compound 2-{6-methyl-1,2,4triazolo1,5-apyrimidin-2-yl}acetic acid (CAS: 1160245-80-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique triazolopyrimidine core, has demonstrated promising potential in various therapeutic applications, including anti-inflammatory, antiviral, and anticancer activities. The growing body of research surrounding this molecule underscores its importance as a scaffold for drug development and a tool for understanding biological mechanisms.

Recent studies have focused on elucidating the molecular interactions and pharmacological properties of 2-{6-methyl-1,2,4triazolo1,5-apyrimidin-2-yl}acetic acid. A 2023 publication in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory effects on specific kinase targets involved in inflammatory pathways. The study employed a combination of in vitro assays and molecular docking simulations to demonstrate the compound's binding affinity and selectivity, suggesting its potential as a lead candidate for developing novel anti-inflammatory agents.

Another significant advancement comes from a 2024 study published in Bioorganic & Medicinal Chemistry Letters, which explored the antiviral properties of 2-{6-methyl-1,2,4triazolo1,5-apyrimidin-2-yl}acetic acid. Researchers found that derivatives of this compound exhibited notable activity against RNA viruses, including SARS-CoV-2. The study highlighted the compound's ability to interfere with viral replication by targeting essential viral enzymes, positioning it as a promising candidate for further antiviral drug development.

In the context of cancer research, a recent preclinical study investigated the anticancer potential of 2-{6-methyl-1,2,4triazolo1,5-apyrimidin-2-yl}acetic acid derivatives. The results, published in European Journal of Medicinal Chemistry, revealed that specific modifications to the acetic acid moiety enhanced the compound's cytotoxicity against various cancer cell lines, particularly those resistant to conventional chemotherapy. These findings open new avenues for designing targeted therapies with improved efficacy and reduced side effects.

The synthesis and optimization of 2-{6-methyl-1,2,4triazolo1,5-apyrimidin-2-yl}acetic acid have also seen notable progress. A 2023 paper in Organic Process Research & Development detailed a scalable and cost-effective synthetic route for this compound, addressing previous challenges related to yield and purity. This advancement is critical for facilitating large-scale production and further pharmacological evaluation.

Looking ahead, the continued exploration of 2-{6-methyl-1,2,4triazolo1,5-apyrimidin-2-yl}acetic acid holds great promise for the pharmaceutical industry. Its versatile scaffold and demonstrated bioactivity make it a valuable candidate for multifunctional drug development. Future research directions may include structural optimization to enhance pharmacokinetic properties, in vivo efficacy studies, and investigations into combination therapies. As the scientific community delves deeper into the potential of this compound, it is poised to make significant contributions to addressing unmet medical needs.